Cas no 110917-84-5 (Benzoic acid,4-[(1Z)-2-(5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-2-naphthalenyl)-1-propen-1-yl]-)

• Product Name: Benzoic acid,4-[(1Z)-2-(5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-2-naphthalenyl)-1-propen-1-yl]-
• CAS No: 110917-84-5
• MF: C₂₄H₂₈O₂
• MW: 348.477927207947
• CID: 160907
• PubChem ID: 5354022
• Update Time: 2025-04-19

Benzoic acid,4-[(1Z)-2-(5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-2-naphthalenyl)-1-propen-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[(1Z)-2-(5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-2-naphthalenyl)-1-propen-1-yl]-
• 4-[(Z)-2-(5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalene-2-yl)-1-propenyl]benzoic acid
• 4-[(Z)-2-(5,5,8,8-tetramethyl-6,7-dihydronaphthalen-2-yl)prop-1-enyl]benzoic acid
• Ro-18-8093
• 4-[(Z)-2-[(5,6,7,8-Tetrahydro-5,5,8,8-tetramethylnaphthalen)-2-yl]-1-propenyl]benzoic acid
• US10188615, TTNPB
• 4-[(Z)-2-(5,5,8,8-Tetramethyl-5,6,7,8-tetrahydro-naphthalen-2-yl)-propenyl]-benzoic acid
• CHEMBL86663
• BDBM323587
• 4-[2-(5,5,8,8-Tetramethyl-5,6,7,8-tetrahydro-naphthalen-2-yl)-propenyl]-benzoic acid
• AS-55820
• 110917-84-5
• Benzoic acid, 4-(2-(5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-2-naphthalenyl)-1-propenyl)-, (Z)-
• Ro 18-8093
• CHEBI:93197
• BDBM50045268
• Ro 13-7410;Arotinoid acid;AGN191183
• (Z)-4-(2-(5,6,7,8-Tetrahydro-5,5,8,8-tetramethyl-2-naphthalenyl)-1-propenyl)benzoic acid
• SCHEMBL2307487
• BRD-K68246049-001-01-4

• Inchi： 1S/C24H28O2/c1-16(14-17-6-8-18(9-7-17)22(25)26)19-10-11-20-21(15-19)24(4,5)13-12-23(20,2)3/h6-11,14-15H,12-13H2,1-5H3,(H,25,26)/b16-14-
• InChI Key： FOIVPCKZDPCJJY-PEZBUJJGSA-N
• SMILES： OC(C1C=CC(=CC=1)/C=C(/C)\C1C=CC2=C(C=1)C(C)(C)CCC2(C)C)=O

Computed Properties

• Exact Mass: 348.20904
• Monoisotopic Mass: 348.20893
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 7.5

Experimental Properties

• Density: 1.06
• Boiling Point: 486.8°Cat760mmHg
• Flash Point: 228.6°C
• Refractive Index: 1.579
• PSA: 37.3
• LogP: 6.29430